Cas no 392238-95-8 (N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide)

N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide is a synthetic organic compound featuring a fused polycyclic acenaphthylene core coupled with a benzenesulfonamido-benzamide moiety. This structure imparts unique physicochemical properties, making it suitable for applications in medicinal chemistry and materials science. The compound's rigid acenaphthylene scaffold enhances stability, while the sulfonamido and benzamide functional groups offer potential for hydrogen bonding and targeted interactions. Its well-defined molecular architecture allows for precise modifications, facilitating research in drug discovery, particularly as a kinase inhibitor or protease modulator. The presence of the 4-methylbenzenesulfonyl group further improves solubility and bioavailability, making it a valuable intermediate in pharmaceutical development.
N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide structure
392238-95-8 structure
Product Name:N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide
CAS No:392238-95-8
MF:C26H22N2O3S
MW:442.529485225677
CID:6355823
PubChem ID:4999193
Update Time:2025-06-09

N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide
    • N-(1,2-dihydroacenaphthylen-5-yl)-2-[(4-methylphenyl)sulfonylamino]benzamide
    • 392238-95-8
    • AKOS024575381
    • F0325-0161
    • N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylphenylsulfonamido)benzamide
    • VU0488302-1
    • Oprea1_325524
    • Inchi: 1S/C26H22N2O3S/c1-17-9-14-20(15-10-17)32(30,31)28-24-8-3-2-6-22(24)26(29)27-23-16-13-19-12-11-18-5-4-7-21(23)25(18)19/h2-10,13-16,28H,11-12H2,1H3,(H,27,29)
    • InChI Key: VDRHMGZYJVXNNR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC1=CC=CC=C1C(NC1=CC=C2CCC3C=CC=C1C2=3)=O)(=O)=O

Computed Properties

  • Exact Mass: 442.13511374g/mol
  • Monoisotopic Mass: 442.13511374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 83.6Ų

N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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